Cas no 2228900-75-0 (3-(2,3-dihydro-1H-inden-4-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(2,3-dihydro-1H-inden-4-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2228900-75-0
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6250558
• PubChem ID: 165711572
• Update Time: 2025-10-29

3-(2,3-dihydro-1H-inden-4-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-4-yl)-1,1,1-trifluoropropan-2-amine
• 2228900-75-0
• EN300-1955267

• Inchi： 1S/C12H14F3N/c13-12(14,15)11(16)7-9-5-1-3-8-4-2-6-10(8)9/h1,3,5,11H,2,4,6-7,16H2
• InChI Key： VJXSZRSATQIMKU-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC=CC2CCCC=21)N)(F)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,3-dihydro-1H-inden-4-yl)-1,1,1-trifluoropropan-2-amine

Introduction to 3-(2,3-dihydro-1H-inden-4-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 2228900-75-0)

3-(2,3-dihydro-1H-inden-4-yl)-1,1,1-trifluoropropan-2-amine, identified by its CAS number 2228900-75-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a dihydroindene scaffold linked to a trifluoropropylamine moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of both aromatic and fluorinated functional groups makes it a promising candidate for further investigation in drug discovery and development.

The dihydroindene core is a common structural motif found in various bioactive molecules, known for its ability to modulate biological pathways through interactions with specific targets. In contrast, the trifluoropropylamine group introduces unique electronic and steric properties, which can influence the compound's solubility, bioavailability, and binding affinity. Such structural features are often exploited in the design of novel therapeutic agents to enhance pharmacological efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activity of compounds like 3-(2,3-dihydro-1H-inden-4-yl)-1,1,1-trifluoropropan-2-amine with greater accuracy. Studies suggest that the trifluoromethyl group may enhance metabolic stability and binding interactions with biological targets, making this compound an attractive scaffold for further optimization.

In the context of current research, this compound has been explored for its potential role in modulating enzyme activity and receptor binding. For instance, preliminary studies indicate that derivatives of this molecule may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various diseases. The fluorine atoms in the trifluoropropylamine group are particularly noteworthy, as they can increase lipophilicity and reduce susceptibility to enzymatic degradation.

The synthesis of 3-(2,3-dihydro-1H-inden-4-yl)-1,1,1-trifluoropropan-2-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as transition-metal catalysis and flow chemistry have been employed to streamline the process. The use of fluorinated reagents has also been crucial in introducing the trifluoromethyl group efficiently.

From a medicinal chemistry perspective, the structural diversity offered by this compound makes it a valuable tool for exploring new therapeutic strategies. The combination of an indene ring and a trifluoropropylamine moiety provides a unique chemical space that may lead to the discovery of novel drugs with improved pharmacokinetic properties. Researchers are particularly interested in how modifications to the dihydroindene core or the trifluoropropylamine group can fine-tune biological activity without compromising safety.

The growing interest in fluorinated compounds stems from their widespread presence in approved drugs due to their ability to enhance binding affinity and metabolic stability. For example, many modern antiviral and anticancer agents incorporate fluorine atoms to improve their pharmacological profiles. As such, compounds like 3-(2,3-dihydro-1H-inden-4-yl)-1,1,1-trifluoropropan-2-amine represent an important class of molecules for future drug development.

In conclusion,3-(2,3-dihydro-1H-inden-4-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 2228900-75-0) is a structurally intriguing compound with potential applications in pharmaceutical research. Its unique combination of functional groups positions it as a promising candidate for further exploration in drug discovery. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this molecule is likely to play a significant role in the development of next-generation therapeutics.